2-(4-Nitrophenyl)-1,3-dioxoisoindoline-5-carboxylic acid

• IUPAC Name: 2-(4-nitrophenyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C15H8N2O6/c18-13-11-6-1-8(15(20)21)7-12(11)14(19)16(13)9-2-4-10(5-3-9)17(22)23/h1-7H,(H,20,21)
• InChI Key: ZQQMHXVUPKKVJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H8N2O6
• DSSTOX Substance ID: DTXSID501153736
• Molecular Weight: 312.23 g/mol
• CAS RN: 110768-20-2

Description

2-(4-Nitrophenyl)-1,3-dioxoisoindoline-5-carboxylic acid, also known as NPDI, is a synthetic organic compound that is widely used in the scientific research community. NPDI is a heterocyclic compound that is composed of a nitro group, a dioxoisoindoline ring, and a carboxylic acid group. It is used in a variety of applications, such as synthesis, scientific research, and lab experiments.

Scientific Research Applications

Antioxidant Activity

A study by Tumosienė et al. (2019) focused on the synthesis of various derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, including compounds with nitro substituents. These compounds were evaluated for their antioxidant activities using DPPH radical scavenging method and reducing power assay, showing some derivatives to possess potent antioxidant activities. The structural analysis was confirmed via X-ray diffraction, highlighting the compound's potential in antioxidant research Tumosienė et al., 2019.

Magnetism and Exchange Pathways

Field and Lahti (2003) explored the magnetism of conjugated organic nitroxides, focusing on the structural arrangements that facilitate magnetic interactions. Their research provides insights into how nitro and other functional groups can influence magnetic properties in organic molecules, contributing to the understanding of exchange pathways in molecular magnetism Field & Lahti, 2003.

Synthesis and Characterization of Poly (Ester-Imide)s

Kamel et al. (2019) reported on the synthesis of new diacid monomers and poly (ester-imide)s, emphasizing the role of nitrophenyl derivatives in creating high-performance materials with excellent thermal stability and solubility. Their findings contribute to the development of materials with enhanced properties for various applications Kamel, Mutar, & Khlewee, 2019.

Metal-Organic Frameworks

Gotthardt et al. (2015) investigated the synthesis and post-synthetic modification of amine-, alkyne-, azide-, and nitro-functionalized metal-organic frameworks. The study demonstrated the tunability of frameworks' properties by incorporating nitro-functionalized biphenyldicarboxylic acid molecules, contributing to the versatile design of functional materials for potential application in gas storage, catalysis, and sensing Gotthardt et al., 2015.

Mechanism of Action

Target of Action

The compound “2-(4-Nitrophenyl)-1,3-dioxoisoindoline-5-carboxylic acid” is an indole derivative . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that they may have multiple targets of action.

Mode of Action

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that they may interact with their targets in a variety of ways to exert these effects.

Biochemical Pathways

Given the wide range of biological activities of indole derivatives , it is likely that this compound affects multiple biochemical pathways.

Pharmacokinetics

The pharmacokinetic profile of similar compounds suggests that they are likely to be metabolically stable .

Result of Action

Given the wide range of biological activities of indole derivatives , it is likely that this compound has multiple effects at the molecular and cellular level.